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Compound of Interest

Compound Name: DL-cysteine hydrochloride hydrate

Cat. No.: B057344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-cysteine hydrochloride hydrate is a racemic mixture of the sulfur-containing amino acid

cysteine, presented as a hydrochloride salt to improve its stability and solubility. It is a vital

reagent in various scientific applications, including cell culture, drug formulation, and

biochemical assays. In cell culture, it serves as a crucial antioxidant, protecting cells from

oxidative stress by scavenging reactive oxygen species (ROS) and acting as a precursor to

glutathione, a primary cellular antioxidant. Its reducing properties are also leveraged in protein

chemistry to break disulfide bonds. This document provides a detailed protocol for the

preparation, storage, and handling of DL-cysteine hydrochloride hydrate stock solutions to

ensure consistency and reliability in experimental outcomes.

Chemical and Physical Properties
A summary of the key properties of DL-cysteine hydrochloride monohydrate is presented below

for easy reference.
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Property Value

Molecular Formula C₃H₇NO₂S · HCl · H₂O

Molecular Weight 175.64 g/mol [1][2]

Appearance White crystalline powder[3]

Solubility (in H₂O) Highly soluble

Melting Point 109-112°C[3]

pH (1% aqueous solution) Acidic (typically pH 1.5-2.0 for the L-isomer)[4]

Storage (Solid)
Room temperature, protected from light and

moisture[4]

Experimental Protocol: Preparation of 1 M DL-
Cysteine Hydrochloride Hydrate Stock Solution
This protocol details the steps for preparing a 1 M stock solution. Due to the propensity of

cysteine to oxidize, particularly at neutral or alkaline pH, it is critical to prepare solutions fresh

using deoxygenated water and to work efficiently.

Safety Precautions
Handle DL-cysteine hydrochloride hydrate powder in a well-ventilated area or a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

The compound is acidic and may cause skin and eye irritation.

Materials and Equipment
DL-cysteine hydrochloride monohydrate (MW: 175.64 g/mol )

High-purity, deoxygenated water (autoclaved and cooled, or sparged with nitrogen or argon

gas)
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Sterile graduated cylinders or pipettes

pH meter (optional, for verification)

0.22 µm sterile syringe filter

Sterile, amber or foil-wrapped storage tubes

Step-by-Step Procedure
Deoxygenate Water: To minimize oxidation, prepare deoxygenated water by autoclaving

high-purity water and allowing it to cool to room temperature in a sealed container.

Alternatively, sparge the water with an inert gas like nitrogen or argon for 15-20 minutes.

Weigh Compound: Accurately weigh 1.756 g of DL-cysteine hydrochloride monohydrate.

Dissolution:

Add the powder to a sterile 15 mL conical tube.

Add approximately 8 mL of the deoxygenated water.

Mix by vortexing or gentle inversion until the solid is completely dissolved. The compound

is highly soluble in water.

Volume Adjustment: Once fully dissolved, adjust the final volume to 10 mL with

deoxygenated water.

pH Check: The resulting solution will be highly acidic (pH 1-2). This acidic nature enhances

the stability of the cysteine solution. If a different pH is required for a specific application, it

should be adjusted immediately before use, as neutral or alkaline conditions significantly

accelerate oxidation.
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Sterilization: For sterile applications, filter the solution through a 0.22 µm syringe filter into a

new sterile container. Autoclaving is not recommended as the high temperatures can

accelerate degradation.

Aliquoting and Storage:

Dispense the stock solution into sterile, amber or foil-wrapped tubes to protect it from light.

For short-term storage (up to 3 days), solutions can be stored at 2-8°C.

For long-term storage, it is recommended to store aliquots at -20°C for up to one month or

at -80°C for up to six months to minimize degradation.

It is crucial to minimize freeze-thaw cycles.

Application Notes
Stability: Cysteine solutions are most stable at an acidic pH. In neutral or alkaline

environments, the thiol group is more susceptible to oxidation, converting cysteine to the less

soluble cystine. The presence of metal ions can also catalyze this oxidation.

Use in Cell Culture: When supplementing cell culture media, add the required volume of the

stock solution to the complete medium to achieve the desired final concentration. Mix

thoroughly by gentle inversion.

Reducing Agent: When used as a reducing agent in protein applications, the fresh

preparation of the solution is paramount to ensure the thiol group is active.

Troubleshooting: If a precipitate forms in the solution over time, it is likely due to the

oxidation of cysteine to cystine. In such cases, it is recommended to discard the solution and

prepare a fresh batch.

Workflow Diagram
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Caption: Workflow for preparing a 1 M DL-cysteine hydrochloride hydrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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